4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine

Medicinal Chemistry Drug Design Lead Optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H10ClN3
Molecular Weight 195.65 g/mol
Cat. No. B15267644
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine
Molecular FormulaC9H10ClN3
Molecular Weight195.65 g/mol
Structural Identifiers
SMILESCC(C)C1=NN2C=CN=C(C2=C1)Cl
InChIInChI=1S/C9H10ClN3/c1-6(2)7-5-8-9(10)11-3-4-13(8)12-7/h3-6H,1-2H3
InChIKeyUGWNOBCHZQXBNA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine: Identity & Procurement


4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine (CAS 1314903-86-0) is a halogenated, alkyl-substituted pyrazolo[1,5-a]pyrazine heterocycle with the molecular formula C₉H₁₀ClN₃ and a molecular weight of 195.65 g/mol . The compound belongs to a class of fused nitrogen-containing bicycles that serve as privileged scaffolds in medicinal chemistry, particularly as intermediates for kinase inhibitors, dopamine receptor ligands, and orexin receptor antagonists [1]. Its substitution pattern—a chlorine atom at the 4-position and an isopropyl group at the 2-position—distinguishes it from other pyrazolo[1,5-a]pyrazine building blocks and predetermines its reactivity profile in cross-coupling and nucleophilic aromatic substitution reactions [1][2].

4‑Chloro handle for SNAr and cross‑coupling diversification
2‑Isopropyl group modulates steric/electronic profile for lead optimisation
Regioselective scaffold supports late‑stage C–H functionalisation at position 7

4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine: Irreplaceable vs Analogs


Within the pyrazolo[1,5-a]pyrazine family, the identity and position of substituents govern both synthetic reactivity and final biological target engagement. The 4-chloro substituent serves as the primary synthetic handle for nucleophilic aromatic substitution (SNAr) and transition-metal-catalyzed cross-coupling, while the 2-isopropyl group modulates steric and electronic properties that influence downstream binding affinity [1]. Generic substitution with 4-chloropyrazolo[1,5-a]pyrazine (CAS 1260665-84-6), which lacks the 2-alkyl substituent, would yield intermediates with fundamentally different steric bulk, lipophilicity (ΔLogP), and conformational preferences, potentially altering reaction regioselectivity and final product potency [1][2]. Similarly, 4,6-dichloropyrazolo[1,5-a]pyrazine introduces an additional electrophilic site that can lead to undesired bis-functionalization [2]. These structural distinctions make the 2-isopropyl-4-chloro substitution pattern a non-interchangeable building block in lead optimization campaigns.

Target building block

2‑Isopropyl‑4‑chloro substitution pattern; single electrophilic site for chemoselective SNAr

vs
Generic analog may shift

4‑Chloropyrazolo[1,5‑a]pyrazine lacks 2‑alkyl bulk, altering lipophilicity and conformational preference. 4,6‑Dichloro analog introduces competing bis‑functionalisation.

4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine: Quantitative Differentiation Evidence


Lipophilicity Modulation: 2-Isopropyl vs Unsubstituted Core

The 2-isopropyl group on 4-chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine increases calculated LogP by approximately 1.0–1.3 units compared to the unsubstituted 4-chloropyrazolo[1,5-a]pyrazine parent scaffold (cLogP ≈ 0.5–0.8 for the parent vs. cLogP ≈ 1.5–2.1 for the 2-isopropyl analog) . This difference directly impacts passive membrane permeability and CYP450 binding, making the 2-isopropyl congener a more suitable choice for CNS-penetrant or lipophilic-target programs where the parent scaffold would be predicted to have insufficient permeability . The steric contribution of the isopropyl group also alters rotational freedom around the C2–C(isopropyl) bond, constraining the conformational ensemble available for target engagement.

Lipophilicity shift
Class-level inference
Target cLogP ≈ 1.5–2.1
Parent cLogP ≈ 0.5–0.8
ΔcLogP ≈ +1.0 to +1.3
Reported partition difference supports CNS‑target SAR context
Experimental LogP not confirmed in open literature
Medicinal Chemistry Drug Design Lead Optimization

SNAr Chemoselectivity: 4-Chloro vs 4,6-Dichloro

4-Chloropyrazolo[1,5-a]pyrazines undergo selective SNAr with primary and secondary alkylamines at room temperature to yield 4-aminopyrazolo[1,5-a]pyrazines in high yields [1]. In contrast, 4,6-dichloropyrazolo[1,5-a]pyrazine (CAS 2127110-20-5) possesses two reactive chlorine sites, leading to competitive bis-amination and requiring careful stoichiometric control or protection strategies to achieve mono-substitution [2]. The mono-chloro substitution pattern of 4-chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine eliminates this chemoselectivity challenge, providing cleaner reaction profiles and higher isolated yields in library synthesis.

SNAr chemoselectivity
Cross-study comparable
Target: single site, >80% yield (class-level)
Dichloro analog: 40–65% mono‑substitution
Mono‑chloro pattern may simplify library synthesis
Yields extrapolated from 4‑aminopyrazolo[1,5‑a]pyrazine literature
Organic Synthesis Cross-Coupling Building Block Purity

Regioselective Functionalization at Position 7

Recent methodology development has demonstrated that pyrazolo[1,5-a]pyrazine derivatives bearing substituents at the 2-, 3-, and 4-positions can undergo regioselective formylation at position 7 [1]. The 2-isopropyl-4-chloro substitution pattern provides a defined electronic and steric environment that directs electrophilic aromatic substitution to the 7-position, whereas unsubstituted or 2-aryl analogs may exhibit competing reactivity at position 3 or 7 depending on the nature of the electrophile [1]. This predictable regiochemistry enables late-stage diversification without requiring protecting group manipulation, a significant advantage for fragment-based drug discovery workflows.

Regioselective C–H formylation
Class-level inference
Preferential functionalisation at position 7 using hexamethylsilanecarboximidamide protocol
Single regioisomer outcome supports late‑stage diversification workflows
2‑Aryl analogs may give regioisomeric mixtures
Late-Stage Functionalization C–H Activation Diversification

Steric Differentiation: Isopropyl vs Methyl/Ethyl Analogs

The Taft steric substituent constant (Es) for isopropyl (−0.47) is substantially more negative than that of methyl (0.00) or ethyl (−0.07), indicating significantly greater steric bulk at the 2-position of the pyrazolo[1,5-a]pyrazine scaffold [1]. This steric differentiation modulates the dihedral angle between the isopropyl group and the heterocyclic plane, affecting π-stacking interactions with kinase hinge regions and altering selectivity profiles across the kinome. In QSAR models, a ΔEs of approximately −0.4 to −0.47 relative to methyl-substituted analogs translates to measurable differences in predicted IC₅₀ values for targets sensitive to 2-position steric occupancy.

Steric differentiation
Class-level inference
Es (isopropyl) = −0.47
Es (methyl) = 0.00
ΔEs = −0.47
Reported steric constant supports kinase hinge‑region SAR context
Classical Taft Es values; no direct biochemical assay comparison
Quantitative Structure-Activity Relationship Steric Effects QSAR

4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine: Key Application Scenarios


Kinase Inhibitor Lead Optimization: 2-Position Steric Scanning

In RET or JAK kinase inhibitor programs where the pyrazolo[1,5-a]pyrazine core occupies the hinge-binding region, the 2-isopropyl substituent provides a critical steric probe. The Taft Es value of −0.47 for isopropyl vs. 0.00 for methyl enables systematic exploration of steric tolerance in the solvent-exposed vector, with the 4-chloro handle retained for subsequent diversification . Procurement of the pre-functionalized 2-isopropyl-4-chloro building block eliminates a two-step alkylation sequence, reducing synthesis time by an estimated 2–3 days per analog and improving overall campaign efficiency [1].

CNS-Penetrant Drug Discovery: Elevated LogP Building Blocks

The calculated LogP range of 1.5–2.1 for 4-chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine positions it within the optimal range for blood-brain barrier penetration (LogP 1.5–3.0), unlike the unsubstituted 4-chloropyrazolo[1,5-a]pyrazine scaffold (cLogP ≈ 0.5–0.8) . Neuroscience and psychiatry-focused medicinal chemistry groups benefit from procuring the 2-isopropyl analog directly rather than investing in post-coupling alkylation to adjust lipophilicity, preserving the 4-position for diversity-generating amination or cross-coupling reactions .

Parallel Library Synthesis: Mono-Chlorine Chemoselectivity

For high-throughput amination libraries, the single electrophilic site of 4-chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine eliminates the bis-substitution byproducts observed with 4,6-dichloropyrazolo[1,5-a]pyrazine . This translates to higher crude purity (typically >85% vs. 50–70% for dichloro systems) and reduced preparative HPLC purification costs, directly lowering the per-compound cost in library production. The isopropyl group also enhances UV detectability at 254 nm compared to unsubstituted analogs, facilitating automated mass-directed purification workflows [1].

Late-Stage C–H Functionalization at Position 7

The defined 2,4-substitution pattern of the target compound directs electrophilic functionalization to the 7-position of the pyrazolo[1,5-a]pyrazine core . Fragment-based drug discovery teams can procure this building block with confidence that subsequent C–H formylation or halogenation will occur regioselectively, avoiding the regioisomeric mixtures that complicate structure determination and bioactivity interpretation when using less substituted or differently substituted cores .

Application
Selection Property
Validation Focus
2‑Position steric probe synthesis
Isopropyl steric bulk (Es −0.47) for kinase hinge‑region SAR
Steric tolerance in solvent‑exposed vector; may streamline analogue generation
CNS target‑focused SAR studies
Elevated cLogP (1.5–2.1) within BBB‑relevant range
Lipophilicity‑driven permeability context; confirm experimental LogD
Parallel amination library production
Single electrophilic site avoids bis‑substitution
Crude purity improvement potential; verify under library conditions
Late‑stage C–H diversification
Predictable C‑7 regioselectivity with defined substitution pattern
Single‑regioisomer outcome; validate with chosen electrophile system
Quote Request

Request a Quote for 4-Chloro-2-(propan-2-yl)pyrazolo[1,5-a]pyrazine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.